Cas no 103779-29-9 (4-(pyridin-3-yl)-1H-imidazol-2-amine)

• Product Name: 4-(pyridin-3-yl)-1H-imidazol-2-amine
• CAS No: 103779-29-9
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 5941046
• PubChem ID: 57931415
• Update Time: 2025-06-08

4-(pyridin-3-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine, 5-(3-pyridinyl)-
• 4-(pyridin-3-yl)-1H-imidazol-2-amine
• AKOS015547378
• 5-(pyridin-3-yl)-1H-imidazol-2-amine
• EN300-1836889
• 5-pyridin-3-yl-1H-imidazol-2-amine
• 103779-29-9
• SCHEMBL13663126

• Inchi： 1S/C8H8N4/c9-8-11-5-7(12-8)6-2-1-3-10-4-6/h1-5H,(H3,9,11,12)
• InChI Key： JQCRCHJYKDRKHT-UHFFFAOYSA-N
• SMILES： C1(N)NC(C2=CC=CN=C2)=CN=1

Computed Properties

• Exact Mass: 160.074896272g/mol
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 463.5±37.0 °C(Predicted)
• pka: 13.25±0.10(Predicted)

Additional information on 4-(pyridin-3-yl)-1H-imidazol-2-amine

Comprehensive Overview of 4-(pyridin-3-yl)-1H-imidazol-2-amine (CAS No. 103779-29-9): Properties, Applications, and Research Insights

4-(pyridin-3-yl)-1H-imidazol-2-amine, with the CAS number 103779-29-9, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyridine ring and an imidazole moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers and industry professionals frequently search for terms like "4-(pyridin-3-yl)-1H-imidazol-2-amine synthesis", "CAS 103779-29-9 applications", and "imidazole derivatives in medicine", reflecting its growing relevance.

The compound's structural attributes contribute to its potential as a building block for kinase inhibitors and receptor modulators, aligning with current trends in targeted therapy development. Recent studies highlight its role in optimizing small-molecule drugs for conditions such as inflammation and metabolic disorders. Notably, its hydrogen-bonding capacity and aromatic stacking properties make it valuable for designing high-affinity ligands, a topic frequently queried in AI-driven drug design platforms.

From a synthetic chemistry perspective, 4-(pyridin-3-yl)-1H-imidazol-2-amine is often prepared via cyclocondensation reactions or cross-coupling methodologies. These processes are widely discussed in forums focusing on green chemistry and atom-efficient synthesis, addressing environmental concerns in modern chemical production. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, as evidenced by frequent searches for CAS 103779-29-9 purity analysis.

In material science, the compound's electron-rich heterocycles show promise for developing organic semiconductors and coordination polymers. This aligns with the surge in interest around bioelectronic materials and metal-organic frameworks (MOFs), which dominate nanotechnology-related searches. The pyridine-imidazole hybrid structure also exhibits potential in catalysis, particularly in asymmetric transformations sought after in fine chemical manufacturing.

Quality control protocols for 103779-29-9 emphasize strict regulatory compliance, with analytical data sheets often requested under search terms like 4-(pyridin-3-yl)-1H-imidazol-2-amine specifications. Storage recommendations typically suggest anhydrous conditions and light-sensitive packaging to maintain stability, details frequently sought by laboratory personnel. The compound's structure-activity relationships (SAR) remain an active area of investigation, particularly in computational chemistry studies predicting novel bioactive derivatives.

Emerging applications in bioconjugation and proteomics further expand the utility of this compound. Recent patent literature reveals its incorporation into fluorescent probes and molecular tags, addressing the demand for next-generation diagnostic tools. These developments correlate with increasing searches for imidazole-based biomarkers and pyridine-containing imaging agents across scientific databases.

The global market for 4-(pyridin-3-yl)-1H-imidazol-2-amine reflects broader trends in custom synthesis and contract research, with suppliers often highlighting GMP-grade availability and scale-up capabilities. Sustainability-focused queries such as eco-friendly imidazole synthesis and catalytic pyridine functionalization underscore the compound's alignment with green chemistry principles.

Ongoing research continues to explore the compound's pharmacophore optimization potential, particularly in fragment-based drug discovery. Its balanced lipophilicity profile and hydrogen-bond donor/acceptor count make it particularly valuable for addressing drug permeability challenges, a hot topic in ADMET prediction discussions. Computational studies frequently reference this scaffold when modeling protein-ligand interactions for various therapeutic targets.

In conclusion, 4-(pyridin-3-yl)-1H-imidazol-2-amine (CAS 103779-29-9) represents a multifaceted compound with expanding applications across medicinal chemistry, materials science, and analytical technology. Its continued relevance is evidenced by persistent academic and industrial interest, as reflected in evolving search patterns and research publications focusing on heterocyclic building blocks and multi-target therapeutics.